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Introduction

In the realm of formulation science, the selection of an appropriate emulsifier is paramount to
achieving stable and effective emulsion systems. Among the most widely utilized non-ionic
surfactants are the Span™ and Tween™ series. This guide provides a detailed comparison
between Tween 85 (Polysorbate 85) and Span 85 (Sorbitan Trioleate), focusing on their
Hydrophilic-Lipophilic Balance (HLB) values and the resulting impact on emulsion stability. Both
are derived from oleic acid, a natural fatty acid, but their distinct chemical structures lead to
significantly different functionalities.[1][2]

Span 85 is a sorbitan ester, while Tween 85 is its ethoxylated derivative, meaning it has
polyethylene glycol (PEG) chains attached.[1] This structural difference is the primary
determinant of their solubility and emulsifying properties. This guide will delve into their
properties, supported by experimental protocols for evaluating their performance, to aid
researchers and formulation scientists in making informed decisions for their specific
applications.

Chemical Properties and the HLB System
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The Hydrophilic-Lipophilic Balance (HLB) system provides a numerical scale (from 0 to 20) to
characterize the degree of hydrophilicity or lipophilicity of a surfactant.[3] A low HLB value
indicates a more lipophilic (oil-soluble) character, making the surfactant suitable for forming
water-in-oil (W/O) emulsions.[3][4] Conversely, a high HLB value signifies a more hydrophilic
(water-soluble) nature, ideal for creating oil-in-water (O/W) emulsions.[3][4]

e Span 85 (Sorbitan Trioleate): As a sorbitan fatty acid ester without ethoxylation, Span 85 is
predominantly lipophilic.[5] It is a viscous, oily liquid that is insoluble in water but soluble in
many organic solvents.[6][7] Its structure makes it an effective emulsifier for dispersing water
droplets within a continuous oil phase.[8]

o Tween 85 (Polysorbate 85): Tween 85 is created by adding approximately 20 moles of
ethylene oxide to sorbitan trioleate.[9] These polyoxyethylene chains impart significant
hydrophilicity to the molecule.[10] Consequently, Tween 85 is soluble in water and is highly
effective at dispersing oil droplets in a continuous aqueous phase.[9][11]

Data Presentation: Tween 85 vs. Span 85

The quantitative differences between Tween 85 and Span 85 are summarized in the table
below.
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Span 85 (Sorbitan

Property Tween 85 (Polysorbate 85) .
Trioleate)

Polyoxyethylene (20) Sorbitan Sorbitan Trioleate, Emulsifier

Synonyms Trioleate S85

CAS Number 9005-70-3[12] 26266-58-0[6][7]

Molecular Formula C100H188028 (approx.) C60H10808[7][13]

HLB Value 11.0[11] 1.8[2][7][8][14]

Appearance Amber, oily liquid[11] Amber to brown, oily liquid[7]

) Slightly soluble in oils and
- Soluble in water and most ) ] ]
Solubility ) organic solvents; insoluble in
organic solvents[11]

water[6][7]
Primary Emulsion Type Oil-in-Water (O/W)[1][3] Water-in-Oil (W/O)[3][8]
_ _ Emulsifier, solubilizer, Emulsifier, thickener, anti-rust
Typical Functions N
stabilizer[11] agent[7]

Emulsion Stability and Applications

The stability of an emulsion is directly influenced by the choice of emulsifier and its HLB value
relative to the oil phase, known as the "Required HLB".

e Span 85, with its low HLB of 1.8, is highly effective for creating stable water-in-oil (W/O)
emulsions.[8] It is widely used in applications such as creams, lotions, and various industrial
products where an oil-continuous phase is desired.[6][7]

e Tween 85, having a higher HLB of 11.0, is an excellent emulsifier for oil-in-water (O/W)
systems.[3][11] This makes it a staple in pharmaceuticals, cosmetics, and food products
where oil-based ingredients need to be incorporated into aqueous formulations.[9][12]

Often, the most stable emulsions are not formed by a single emulsifier but by a blend of a low
HLB and a high HLB surfactant.[14] By combining Span 85 and Tween 85, formulators can
precisely manipulate the HLB of the emulsifying system to match the required HLB of a specific
oil or blend of oils, thereby achieving optimal emulsion stability.[8][14] For instance, a
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combination of Span 85 and Tween 85 is effective in creating stable O/W emulsions for various
applications.[1][2]

Mandatory Visualization
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Caption: Relationship between HLB value and surfactant function.

Experimental Protocols
Experimental Determination of Required HLB

To determine the optimal emulsifier blend for a specific oil phase, an experimental approach is
necessary.

Objective: To identify the HLB value that provides the most stable emulsion for a given oil.
Materials:

e Oil phase (the material to be emulsified)

« Distilled water

e Span 85 (low HLB emulsifier)
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o Tween 85 (high HLB emulsifier)
o Beakers, graduated cylinders, and a high-shear mixer or homogenizer
Methodology:

o Prepare Emulsifier Blends: Prepare a series of emulsifier blends by mixing Span 85 and
Tween 85 in varying ratios to achieve a range of HLB values (e.g., from 4 to 12 in increments
of 1 or 2). The HLB of the blend is calculated using the formula: HLB_blend = (Fraction_A x
HLB_A) + (Fraction_B x HLB_B)

o Prepare Emulsions: For each emulsifier blend, prepare a test emulsion. A typical starting
concentration for the emulsifier blend is 5-10% of the oil phase weight. a. Add the calculated
amount of the emulsifier blend to the oil phase and heat gently if necessary to ensure
complete dissolution. b. Heat the water phase to the same temperature. c. Slowly add the
water phase to the oil phase while mixing with a high-shear mixer. Homogenize for a set
period (e.g., 3-5 minutes).

o Evaluate Stability: Store the prepared emulsions in clear, sealed containers at room
temperature.

o Observation: Observe the emulsions for signs of instability (creaming, coalescence, phase
separation) at regular intervals (e.g., 1 hour, 24 hours, 1 week). The emulsion that shows the
least separation is considered the most stable, and the HLB of its emulsifier blend is the
"Required HLB" for that oil system.[4][14]
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Caption: Workflow for determining the Required HLB of an oil phase.
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Methods for Assessing Emulsion Stability

Once an emulsion is formulated, its long-term stability must be assessed.
a) Macroscopic Evaluation:

¢ Protocol: Samples of the emulsion are stored in transparent glass containers under
controlled conditions (e.g., room temperature, elevated temperature).[15] Visual observations
are made at predetermined time points to check for:

o Creaming/Sedimentation: The upward or downward movement of dispersed droplets due
to density differences. This is often reversible.[15]

o Flocculation: The aggregation of droplets into clusters without the rupture of the interfacial
film.[15]

o Coalescence: The merging of smaller droplets into larger ones, leading to the irreversible
breakdown of the emulsion and phase separation.[15]

b) Microscopic Analysis:

¢ Protocol: A small sample of the emulsion is placed on a microscope slide and observed
under an optical microscope. This method allows for the direct visualization of droplet size,
size distribution, and any changes over time. An increase in the average droplet size is a
clear indicator of coalescence and instability.

c) Accelerated Stability Testing (Centrifugation):

e Protocol: Emulsion samples are subjected to centrifugation at a specific force (e.g., 3000
rpm) for a defined period (e.g., 30 minutes). The gravitational stress accelerates phase
separation processes like creaming and coalescence. The volume of the separated layer is
measured to quantify the emulsion's stability. While useful for rapid screening, this method
may not always correlate with long-term shelf stability.[15]

d) Turbidity Measurement:

o Protocol: The turbidity of an emulsion can be measured using a turbidimeter or a
spectrophotometer.[16] For oil-in-water emulsions, turbidity is related to the size and number
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of dispersed oil droplets. A decrease in turbidity over time can indicate coalescence, as
larger particles scatter less light. This method offers a rapid and quantitative way to monitor
stability.[16]

Conclusion

Tween 85 and Span 85 are structurally related non-ionic surfactants with markedly different
emulsifying properties, dictated by their HLB values. Span 85, with a low HLB of 1.8, is a
lipophilic emulsifier ideal for forming stable water-in-oil emulsions. In contrast, Tween 85, with a
hydrophilic character and an HLB of 11.0, is the preferred choice for oil-in-water emulsions.

The true strength of these surfactants is often realized when they are used in combination. By
blending Tween 85 and Span 85, formulation scientists can create a versatile emulsifying
system with a tunable HLB, enabling the creation of highly stable emulsions for a wide array of
oils and active ingredients. Understanding the principles of the HLB system and employing
systematic experimental protocols are crucial for leveraging these surfactants to their full
potential in the development of robust emulsion-based products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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